molecular formula C11H19IN2O B2898619 1-sec-butyl-4-iodo-3-(propoxymethyl)-1H-pyrazole CAS No. 1855951-24-4

1-sec-butyl-4-iodo-3-(propoxymethyl)-1H-pyrazole

Cat. No. B2898619
CAS RN: 1855951-24-4
M. Wt: 322.19
InChI Key: FBQNQAJHGHTZCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-sec-butyl-4-iodo-3-(propoxymethyl)-1H-pyrazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrazole derivative that has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 1-sec-butyl-4-iodo-3-(propoxymethyl)-1H-pyrazole is not fully understood. However, it has been proposed that this compound acts by inhibiting the activity of certain enzymes that are involved in cancer cell growth and inflammation. Additionally, this compound has been found to induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects:
1-sec-butyl-4-iodo-3-(propoxymethyl)-1H-pyrazole has been found to have several biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. Additionally, this compound has been found to induce apoptosis in cancer cells by activating certain signaling pathways. This compound has also been found to have anti-inflammatory effects and has been studied for its potential use in treating various inflammatory disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 1-sec-butyl-4-iodo-3-(propoxymethyl)-1H-pyrazole in lab experiments include its relatively simple synthesis method and its potential applications in cancer research and inflammation. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 1-sec-butyl-4-iodo-3-(propoxymethyl)-1H-pyrazole. One potential direction is the further study of its mechanism of action in cancer cells and inflammatory disorders. Additionally, this compound could be studied for its potential use in combination with other drugs in cancer treatment. Further research could also explore the potential toxicity of this compound and its effects on non-cancerous cells. Overall, the study of 1-sec-butyl-4-iodo-3-(propoxymethyl)-1H-pyrazole has the potential to lead to significant advancements in the field of cancer research and inflammation.

Synthesis Methods

The synthesis of 1-sec-butyl-4-iodo-3-(propoxymethyl)-1H-pyrazole involves the reaction of 1-sec-butyl-3-(propoxymethyl)-1H-pyrazole with iodine in the presence of a catalyst. This reaction results in the formation of the desired compound with a yield of approximately 70%. The synthesis method is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

1-sec-butyl-4-iodo-3-(propoxymethyl)-1H-pyrazole has been extensively studied for its potential applications in scientific research. This compound has shown promising results in the field of cancer research. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, this compound has shown potential as an anti-inflammatory agent and has been studied for its effects on various inflammatory disorders.

properties

IUPAC Name

1-butan-2-yl-4-iodo-3-(propoxymethyl)pyrazole
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H19IN2O/c1-4-6-15-8-11-10(12)7-14(13-11)9(3)5-2/h7,9H,4-6,8H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FBQNQAJHGHTZCR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCOCC1=NN(C=C1I)C(C)CC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H19IN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

322.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-sec-butyl-4-iodo-3-(propoxymethyl)-1H-pyrazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.